![molecular formula C15H20N4O2 B3723039 2-{[4-(2-hydroxyethyl)-1-piperazinyl]methyl}-4-quinazolinol](/img/structure/B3723039.png)
2-{[4-(2-hydroxyethyl)-1-piperazinyl]methyl}-4-quinazolinol
Overview
Description
2-{[4-(2-hydroxyethyl)-1-piperazinyl]methyl}-4-quinazolinol is a compound that has been of interest to scientific researchers due to its potential applications in medical and pharmaceutical research. This compound is commonly referred to as HEQ, and it has been found to have various biochemical and physiological effects that make it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of HEQ involves the inhibition of protein kinase activity, which is important for the regulation of various cellular processes. HEQ has been found to inhibit the activity of several protein kinases, including AKT, which is involved in cell survival and proliferation, and ERK, which is involved in cell growth and differentiation.
Biochemical and Physiological Effects
HEQ has been found to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells and the inhibition of angiogenesis, which is important for the growth and spread of tumors. HEQ has also been found to have anti-inflammatory and antioxidant properties, which make it a promising candidate for further investigation in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
HEQ has several advantages for use in lab experiments, including its ability to inhibit protein kinase activity and induce apoptosis in cancer cells. However, there are also limitations to the use of HEQ in lab experiments, including its potential toxicity and the need for further investigation into its safety and efficacy.
Future Directions
There are several future directions for research on HEQ, including the investigation of its potential applications in the treatment of various diseases, including cancer and inflammatory disorders. Further research is also needed to investigate the safety and efficacy of HEQ, as well as its potential interactions with other drugs and compounds. Additionally, the development of new synthesis methods for HEQ may also be of interest to researchers in the field.
Scientific Research Applications
HEQ has been studied extensively in scientific research for its potential applications in medical and pharmaceutical research. This compound has been found to have a variety of biochemical and physiological effects, including the inhibition of protein kinase activity and the induction of apoptosis in cancer cells.
properties
IUPAC Name |
2-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-3H-quinazolin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O2/c20-10-9-18-5-7-19(8-6-18)11-14-16-13-4-2-1-3-12(13)15(21)17-14/h1-4,20H,5-11H2,(H,16,17,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWTBXQQPVRNIPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)CC2=NC3=CC=CC=C3C(=O)N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.